Cas no 67171-55-5 (Methyl 2-amino-4-phenylthiophene-3-carboxylate)

Methyl 2-amino-4-phenylthiophene-3-carboxylate is a versatile heterocyclic compound featuring a thiophene core substituted with an amino group, a phenyl ring, and a methyl ester moiety. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both amino and ester functional groups allows for further derivatization, enabling the synthesis of diverse heterocyclic frameworks. Its well-defined reactivity and stability under standard conditions facilitate its use in multicomponent reactions and as a building block for complex molecular architectures. The compound is typically characterized by high purity and consistent performance in synthetic applications.
Methyl 2-amino-4-phenylthiophene-3-carboxylate structure
67171-55-5 structure
Product Name:Methyl 2-amino-4-phenylthiophene-3-carboxylate
CAS No:67171-55-5
MF:C12H11NO2S
MW:233.286241769791
MDL:MFCD01050444
CID:58546
PubChem ID:685886
Update Time:2025-10-30

Methyl 2-amino-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-4-phenylthiophene-3-carboxylate
    • 2-Amino-4-phenylthiophene-3-carboxylic acid methyl ester
    • 2-Amino-4-phenyl-3-thiophencarbonsaeuremethylester
    • 2-amino-4-phenyl-thiophen-3-carboxylic acid methyl ester
    • 2-amino-4-phenyl-thiophene-3-carboxylic acid methyl ester
    • F0907-7814
    • MFCD01050444
    • SCHEMBL688523
    • DTXSID30350681
    • 67171-55-5
    • FS-1362
    • IDI1_030074
    • SMR000122717
    • US8889672, 5635527
    • METHYL2-AMINO-4-PHENYLTHIOPHENE-3-CARBOXYLATE
    • HMS1513I20
    • ChemDiv3_014276
    • PD174973
    • BDBM139491
    • HMS2354F24
    • SR-01000451558
    • EN300-201556
    • CHEMBL1456242
    • MLS000523644
    • AKOS000220131
    • CCG-202899
    • SR-01000451558-1
    • A9015
    • Z275162240
    • DTXCID20301748
    • ALBB-001671
    • STK256668
    • BBL015795
    • MDL： MFCD01050444
    • Inchi： 1S/C12H11NO2S/c1-15-12(14)10-9(7-16-11(10)13)8-5-3-2-4-6-8/h2-7H,13H2,1H3
    • InChI Key： KHNSKPUYBBZGLW-UHFFFAOYSA-N
    • SMILES： S1C=C(C2C=CC=CC=2)C(C(=O)OC)=C1N

Computed Properties

  • Exact Mass: 233.05100
  • Monoisotopic Mass: 233.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Melting Point: 140-142°C
  • PSA: 80.56000
  • LogP: 3.36510

Methyl 2-amino-4-phenylthiophene-3-carboxylate Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Methyl 2-amino-4-phenylthiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2-amino-4-phenylthiophene-3-carboxylate Pricemore >>

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